Cas no 2172445-76-8 (4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde)

• Product Name: 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde
• CAS No: 2172445-76-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5854025
• PubChem ID: 165587374
• Update Time: 2025-06-27

4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde
• 4-[cyclopropyl(methyl)amino]-2-hydroxybenzaldehyde
• EN300-1617425
• 2172445-76-8

• Inchi： 1S/C11H13NO2/c1-12(9-4-5-9)10-3-2-8(7-13)11(14)6-10/h2-3,6-7,9,14H,4-5H2,1H3
• InChI Key： LMIAZADJQYNYOS-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)N(C)C1CC1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde

Introduction to 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde (CAS No. 2172445-76-8)

4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2172445-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aromatic aldehydes, characterized by the presence of both hydroxyl and amino substituents, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde consists of a benzene ring substituted at the 2-position with a hydroxyl group and at the 4-position with a cyclopropyl group linked to a methylamino moiety. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for the development of novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic aldehydes due to their ability to modulate various biological pathways. The presence of both hydroxyl and amino groups in 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde suggests that it may exhibit properties such as antioxidant, anti-inflammatory, or even anticancer activities. These possibilities have been further investigated through both in vitro and in vivo studies.

One of the most compelling aspects of 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde is its potential as a precursor in the synthesis of more complex pharmacophores. The benzaldehyde core is a well-known building block in medicinal chemistry, often used to develop drugs targeting neurological disorders, infectious diseases, and metabolic conditions. The cyclopropyl and methylamino substituents enhance the molecule's complexity, potentially improving its binding affinity to biological targets while reducing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in pathways relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's. These findings have prompted further experimental validation through high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde represents a challenge due to the need for precise functionalization at multiple positions on the benzene ring. However, modern synthetic methodologies have made significant strides in facilitating such transformations. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to construct the desired framework efficiently. These synthetic approaches not only enhance yield but also allow for modular modifications, enabling chemists to explore derivatives with tailored properties.

In addition to its pharmacological promise, 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde has shown interesting chemical behaviors that make it useful in material science applications. For instance, its ability to participate in condensation reactions with heterocyclic compounds has led to the development of novel polymers with enhanced thermal stability and mechanical strength. Such materials are being explored for use in advanced coatings and composites.

The biodegradability and environmental impact of 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde are also areas of active research. Studies indicate that under certain conditions, this compound can undergo degradation into less toxic byproducts, suggesting its potential for use in environmentally friendly applications. This aspect is particularly important as industries increasingly seek sustainable alternatives to traditional chemical entities.

From an industrial perspective, the production of 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde on an industrial scale requires careful optimization to ensure cost-effectiveness and scalability. Process chemists are focusing on green chemistry principles, such as solvent recovery systems and catalytic processes that minimize waste generation. These efforts align with global trends toward more sustainable manufacturing practices.

The regulatory landscape for 4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde is another critical consideration. As a compound with potential pharmaceutical applications, it must undergo rigorous safety and efficacy testing before being approved for clinical use. Regulatory agencies require comprehensive data on its toxicology, pharmacokinetics, and pharmacodynamics to ensure that it meets safety standards before being made available to patients.

In conclusion,4-cyclopropyl(methyl)amino-2-hydroxybenzaldehyde (CAS No. 2172445-76-8) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.